![molecular formula C12H16FNO3S B2975248 7-Methoxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-sulfonyl fluoride CAS No. 2411274-96-7](/img/structure/B2975248.png)
7-Methoxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-sulfonyl fluoride
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Overview
Description
Compounds like “7-Methoxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-sulfonyl fluoride” belong to a class of organic compounds known as benzazepines . These are organic compounds containing a benzene ring fused to an azepine ring (a seven-membered heterocycle with one nitrogen atom replacing a carbon atom) .
Synthesis Analysis
The synthesis of similar compounds often involves reactions like nucleophilic substitution, reduction, or cyclization . The exact method would depend on the specific structure of the compound and the starting materials available.Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry . These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.Chemical Reactions Analysis
The chemical reactivity of a compound is influenced by its structure. Functional groups, like the sulfonyl fluoride group, can undergo specific types of reactions. For example, sulfonyl fluorides are often used as electrophiles in nucleophilic substitution reactions .Physical and Chemical Properties Analysis
Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through various experimental methods .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on a compound like “7-Methoxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-sulfonyl fluoride” could include exploring its potential uses in medicine, materials science, or other fields. This would involve further studies on its synthesis, properties, and biological activity .
Properties
IUPAC Name |
7-methoxy-5-methyl-1,2,4,5-tetrahydro-3-benzazepine-3-sulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO3S/c1-9-8-14(18(13,15)16)6-5-10-3-4-11(17-2)7-12(9)10/h3-4,7,9H,5-6,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYRDSOHQGFNZNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC2=C1C=C(C=C2)OC)S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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